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2933499014 3,7-dichloroquinoline-8-carboxylic acid.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B0871-5g |
Quinclorac |
84087-01-4 | 98.31% | 5g |
￥186 | 2025-04-15 | |
| MedChemExpress | HY-B0871-10g |
Quinclorac |
84087-01-4 | 98.31% | 10g |
￥299 | 2025-04-15 | |
| MedChemExpress | HY-B0871-25g |
Quinclorac |
84087-01-4 | 98.31% | 25g |
￥598 | 2025-04-15 | |
| MedChemExpress | HY-B0871-100g |
Quinclorac |
84087-01-4 | 98.31% | 100g |
￥1495 | 2025-04-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | Q109943-25g |
Quinchlorac |
84087-01-4 | ,98% | 25g |
￥37,589.00 | 2021-05-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | Q109943-5g |
Quinclorac |
84087-01-4 | ,98% | 5g |
¥10299.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | Q109943-100mg |
Quinclorac |
84087-01-4 | ,98% | 100mg |
¥369.90 | 2023-09-01 | |
| Chemenu | CM222568-100g |
3,7-Dichloroquinoline-8-carboxylic acid |
84087-01-4 | 98% | 100g |
$*** | 2023-05-29 | |
| Chemenu | CM222568-500g |
3,7-Dichloroquinoline-8-carboxylic acid |
84087-01-4 | 98% | 500g |
$*** | 2023-05-29 | |
| Chemenu | CM222568-100g |
3,7-Dichloroquinoline-8-carboxylic acid |
84087-01-4 | 98% | 100g |
$204 | 2021-08-04 |
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Quinclorac, chemically designated as (E)-1-(4-chlorophenyl)-3-(1,2-dichloroethylidene)urea, is a compound with the molecular formula C₈H₆Cl₃N₂O and a molecular weight of 268.56 g/mol. Its CAS number, 84087-01-4, uniquely identifies it in the chemical registry system. This compound has garnered significant attention in the field of chemical biology due to its multifaceted applications, particularly in plant growth regulation and agricultural research. The structural integrity of Quinclorac, featuring a chlorophenyl group and a dichloroethylidene moiety, contributes to its distinctive pharmacophore, enabling selective interactions with biological targets.
The primary mechanism of action for Quinclorac revolves around its ability to inhibit plant growth by interfering with auxin-mediated processes. Auxins are crucial hormones that regulate various aspects of plant development, including cell elongation, root initiation, and apical dominance. By modulating auxin transport and signaling pathways, Quinclorac exerts its effects on vegetation management. This property has made it a valuable tool in agricultural practices for controlling weed proliferation without harming crops.
Recent advancements in chemical biology have expanded the understanding of Quinclorac's pharmacological profile. Studies have demonstrated its potential in modulating not only plant-specific pathways but also those relevant to human health. The chlorophenyl group in Quinclorac's structure is particularly noteworthy, as it has been identified as a key pharmacophore responsible for its biological activity. This moiety exhibits interactions with various enzymes and receptors, suggesting broad therapeutic implications beyond traditional agricultural applications.
One of the most intriguing areas of research involving Quinclorac is its role in cancer chemoprevention. Emerging studies indicate that Quinclorac may inhibit the proliferation of certain cancer cell lines by modulating key signaling pathways such as MAPK and Wnt/β-catenin. The dichloroethylidene group contributes to this anti-proliferative effect by interfering with tyrosine kinase activity, which is often dysregulated in malignant cells. These findings have opened new avenues for exploring Quinclorac as a potential chemopreventive agent in oncology research.
The synthesis of Quinclorac involves a series of well-defined chemical reactions that highlight the ingenuity of organic synthesis methodologies. The process typically begins with the condensation of 4-chlorobenzaldehyde with diethyl malonate under basic conditions to form an intermediate alkene derivative. Subsequent chlorination and urea formation steps yield the final product. This synthetic route underscores the compound's accessibility for further derivatization and functionalization, enabling researchers to explore modified analogs with enhanced properties.
In vitro and in vivo studies have provided compelling evidence of Quinclorac's efficacy in various biological systems. For instance, research on zebrafish models has shown that Quinclorac can influence neural development by modulating retinoic acid signaling pathways. This finding is particularly significant given the critical role of retinoic acid in embryonic development and tissue regeneration. Such studies not only enhance our understanding of Quinclorac's mechanism but also highlight its potential as a tool for investigating developmental biology.
The agrochemical industry has leveraged Quinclorac's properties to develop novel herbicides that offer improved selectivity and efficacy. By fine-tuning the compound's structure, researchers have been able to create derivatives that exhibit enhanced potency while minimizing off-target effects on non-target plants. These advancements are crucial for sustainable agriculture, where the need for effective weed control must be balanced with environmental stewardship.
Future directions in Quinclorac research are likely to focus on unraveling its complex interactions with biological systems at a molecular level. High-resolution structural biology techniques, such as X-ray crystallography and cryo-electron microscopy, will be instrumental in elucidating how Quinclorac binds to its targets and modulates their activity. Additionally, computational modeling approaches will aid in predicting novel derivatives with optimized pharmacological profiles.
The versatility of Quinclorac extends beyond its primary applications in agriculture and oncology research. Its structural features make it an attractive scaffold for drug discovery programs aimed at developing treatments for neurological disorders and metabolic diseases. By understanding how Quinclorac interacts with biological pathways, researchers can identify new therapeutic targets and design molecules that mimic or enhance its beneficial effects.
Regulatory considerations play a critical role in the commercialization of Quinclorac-based products. Given its dual utility as both an agrochemical and a potential pharmaceutical agent, navigating regulatory pathways requires a comprehensive understanding of its safety profile across different applications. Ongoing toxicological studies are essential to ensure that products derived from Quinclorac meet stringent safety standards for both agricultural use and human consumption.
In conclusion, Quinclorac (CAS No. 84087-01-4) represents a remarkable compound with far-reaching implications in chemical biology and agricultural science. Its unique structure enables selective modulation of plant growth regulators and human cellular pathways, opening new possibilities for therapeutic applications. As research continues to uncover the multifaceted roles of this compound, it is poised to remain at the forefront of innovation in both academic and industrial settings.
